Cas no 946362-71-6 (methyl 4-{1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-amido}benzoate)

• Product Name: methyl 4-{1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-amido}benzoate
• CAS No: 946362-71-6
• MF: C₂₂H₂₀N₂O₄
• MW: 376.405205726624
• CID: 5505143
• Update Time: 2025-11-06

methyl 4-{1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-amido}benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[[1,6-dihydro-1-[(4-methylphenyl)methyl]-6-oxo-3-pyridinyl]carbonyl]amino]-, methyl ester
• methyl 4-{1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-amido}benzoate

• Inchi： 1S/C22H20N2O4/c1-15-3-5-16(6-4-15)13-24-14-18(9-12-20(24)25)21(26)23-19-10-7-17(8-11-19)22(27)28-2/h3-12,14H,13H2,1-2H3,(H,23,26)
• InChI Key： NNLYWCZVJBREJO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(C2C=CC(=O)N(CC3=CC=C(C)C=C3)C=2)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on methyl 4-{1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-amido}benzoate

Introduction to Compound CAS No. 946362-71-6: Methyl 4-{1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-amido}benzoate

The compound with CAS No. 946362-71-6, commonly referred to as methyl 4-{1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-amido}benzoate, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzoate ester group and a dihydropyridine moiety, making it a valuable molecule for research and development purposes.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, allowing researchers to explore its properties in depth. The dihydropyridine ring system is particularly interesting due to its versatility in forming various bioactive compounds. The presence of the methyl group at the para position of the benzoate ester further enhances the molecule's stability and reactivity, making it a promising candidate for drug discovery.

One of the most notable applications of this compound lies in its potential as a precursor for more complex molecules. By leveraging modern synthetic techniques, chemists can modify the structure of methyl 4-{1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-amido}benzoate to create derivatives with enhanced pharmacokinetic properties. These derivatives are being investigated for their potential use in treating various diseases, including cardiovascular disorders and neurodegenerative conditions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the dihydropyridine ring and the subsequent esterification reaction to introduce the benzoate group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets rigorous quality standards for both academic and industrial applications.

In terms of physical properties, methyl 4-{1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-amido}benzoate exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various storage conditions has also been thoroughly investigated, making it suitable for long-term use in research settings.

Recent studies have focused on the biological activity of this compound, particularly its ability to inhibit certain enzymes involved in disease pathways. Preliminary results indicate that it shows promising activity against targets such as histone deacetylases (HDACs), which are implicated in cancer and inflammatory diseases. These findings have sparked interest in further exploring its therapeutic potential through preclinical studies.

The structural uniqueness of this compound also makes it an attractive candidate for use in material science applications. Its rigid framework and functional groups can be exploited to develop advanced materials with tailored properties, such as high thermal stability or enhanced mechanical strength.

In conclusion, CAS No. 946362-71-6, or methyl 4-{1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-amido}benzoate, represents a significant advancement in organic synthesis and holds immense potential across multiple disciplines. As research continues to uncover its full range of applications, this compound is poised to play a crucial role in driving innovation in both academic and industrial settings.